(3Z)-5-bromo-1-ethyl-3-[3-(2-ethylhexyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one

Specification

• CAS No.: 617697-74-2
• Molecular Formula: C21H25BrN2O2S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-1-ethyl-2-oxoindol-3-ylidene)-3-(2-ethylhexyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H25BrN2O2S2/c1-4-7-8-13(5-2)12-24-20(26)18(28-21(24)27)17-15-11-14(22)9-10-16(15)23(6-3)19(17)25/h9-11,13H,4-8,12H2,1-3H3/b18-17-
• Standard InChI Key: DWHIMIJTEUKSGV-ZCXUNETKSA-N
• Isomeric SMILES: CCCCC(CC)CN1C(=O)/C(=C/2\C3=C(C=CC(=C3)Br)N(C2=O)CC)/SC1=S
• Canonical SMILES: CCCCC(CC)CN1C(=O)C(=C2C3=C(C=CC(=C3)Br)N(C2=O)CC)SC1=S

Introduction

(3Z)-5-bromo-1-ethyl-3-[3-(2-ethylhexyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic compound with a molecular formula and a molecular weight of approximately 521.7 g/mol. It is characterized by its unique structural features, including a thiazolidinone moiety and an indole structure, making it of interest for various scientific applications, particularly in medicinal chemistry and drug development.

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the thiazolidinone ring and subsequent modifications to introduce the bromine and ethyl groups. The detailed mechanistic pathways require specific experimental conditions that can vary based on the desired yield and purity of the final product.

Biological Activity and Applications

Compounds like (3Z)-5-bromo-1-ethyl-3-[3-(2-ethylhexyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one are often studied for their potential to interact with biological targets such as enzymes or receptors. Similar compounds can inhibit specific enzymes or modulate receptor activity, leading to therapeutic effects in various disease models. The exact mechanism would depend on further biological assays to elucidate its action.

Research and Development

This compound is primarily used in research contexts, particularly in medicinal chemistry and drug development. It can be sourced from reputable chemical suppliers like Sigma-Aldrich, where it is marketed for research purposes. The compound falls under the classification of thiazolidinones and indole derivatives, which are known for their diverse biological activities.